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Cat. No.: B1172320 Get Quote

Phloxine B: A Comprehensive Technical Guide
An In-depth Examination of the Discovery, Properties, and Applications of a Versatile Xanthene

Dye

Phloxine B, also known as Acid Red 92 or D&C Red No. 28, is a synthetic xanthene dye with a

wide range of applications in biological staining, cosmetics, and as a photosensitizer.[1][2][3]

This technical guide provides a detailed overview of its history, chemical properties, and key

applications, with a focus on its use in research and drug development.

Discovery and Historical Context
Phloxine B is a derivative of fluorescein, a class of dyes first synthesized in the late 19th

century.[1][2] While the precise date of its initial synthesis is not well-documented in the

provided search results, it belongs to the family of halogenated fluoresceins. Its development

was part of a broader effort in the chemical industry to create new synthetic dyes with diverse

properties for textiles and other applications. Over time, its utility in biological and cosmetic

fields became more prominent.

Physicochemical Properties
Phloxine B is a water-soluble, red to brown powder.[1][2] Its chemical structure is characterized

by a xanthene core with four bromine atoms and a carboxyphenyl ring with four chlorine atoms.

[1][4] This halogenation significantly influences its spectral and photosensitizing properties.
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Property Value Reference

Chemical Formula C₂₀H₂Br₄Cl₄Na₂O₅ [1][2]

Molar Mass 829.63 g/mol [1][2][5]

Appearance Red to brown powder [1][2]

Solubility in Water Soluble [1][2][6]

Absorption Maximum (λmax) ~540 nm [1][2]

Emission Maximum (λem) ~564 nm [1][2]

Singlet Oxygen Quantum Yield 0.59 [7]

Synthesis
While a detailed experimental protocol for the synthesis of Phloxine B from raw materials is not

available in the search results, it is known to be a derivative of fluorescein. The synthesis would

involve the halogenation of the fluorescein molecule, specifically bromination of the xanthene

ring and chlorination of the carboxyphenyl ring.

Mechanism of Action as a Photosensitizer
Phloxine B is an effective photosensitizer, meaning it can induce chemical reactions upon

exposure to light.[2] This property is central to its antimicrobial and phototoxic effects.[2][7]

When exposed to light, Phloxine B undergoes excitation to a triplet state. This excited molecule

can then react with molecular oxygen (O₂) in two primary ways, categorized as Type I and Type

II photochemical reactions. The predominant mechanism for Phloxine B appears to be a Type II

reaction, which involves the transfer of energy to ground-state triplet oxygen to produce highly

reactive singlet oxygen (¹O₂).[7] Singlet oxygen can then cause oxidative damage to cellular

components such as lipids, proteins, and nucleic acids, leading to cell death.[1][7] A minor Type

I mechanism may also occur, involving the generation of other free radicals.[7]
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Photosensitization mechanism of Phloxine B.

Experimental Protocols
5.1. Bacterial Staining Protocol

Phloxine B can be used as a rapid and simple stain to differentiate between Gram-positive and

Gram-negative bacteria.[8][9]

Transfer bacterial colonies from an agar plate to a microfuge tube.

Resuspend the bacterial pellet in 1 mL of phosphate buffer.

Add Phloxine B to a final concentration of 100 µg/mL and incubate at room temperature for 1

minute.[8]

Centrifuge the tube for 1 minute to pellet the bacteria.

Remove the supernatant containing the unbound dye.

Wash the pellet by resuspending in phosphate buffer and centrifuging again.

Resuspend the final stained pellet in phosphate buffer.

Place a drop of the bacterial suspension on a glass slide, apply a coverslip, and view under

a light or fluorescence microscope.[8]

Gram-positive bacteria will retain the pink/red stain, while Gram-negative bacteria will appear

colorless unless their outer membrane is permeabilized (e.g., with EDTA).[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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